(2E)-N-[3-(dimethylamino)propyl]-2-methyl-3-phenylprop-2-enamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: (E)-N-[3-(dimethylamino)propyl]-2-methyl-3-phenylprop-2-enamide
• InChI: InChI=1S/C15H22N2O/c1-13(12-14-8-5-4-6-9-14)15(18)16-10-7-11-17(2)3/h4-6,8-9,12H,7,10-11H2,1-3H3,(H,16,18)/b13-12+
• InChI Key: DNOYTOYVNCRHHO-OUKQBFOZSA-N
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C(=O)NCCCN(C)C
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)NCCCN(C)C

Description

(E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE is a chemical compound known for its diverse applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a dimethylamino group, a phenyl group, and a propenamide moiety. Its chemical properties make it a valuable component in numerous synthetic and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE typically involves the reaction of 3-(dimethylamino)propylamine with 2-methyl-3-phenyl-2-propenoic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific solvents to optimize the yield and purity of the compound .

Industrial Production Methods

In industrial settings, the production of (E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE is scaled up using large reactors and continuous flow systems. The reaction conditions are carefully monitored to maintain consistency and quality. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the final product meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

(E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using water radical cations, leading to the formation of quaternary ammonium cations.

Reduction: Reduction reactions can be carried out using suitable reducing agents to modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where specific groups are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in the reactions of (E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE include oxidizing agents like water radical cations, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized based on the desired outcome of the reaction .

Major Products Formed

The major products formed from the reactions of (E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE depend on the type of reaction and the reagents used. For example, oxidation reactions may yield quaternary ammonium cations, while substitution reactions can produce derivatives with different functional groups .

Scientific Research Applications

(E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE has a wide range of scientific research applications, including:

Chemistry: The compound is used as a monomer in the synthesis of polymers and copolymers, which are utilized in various industrial applications.

Biology: It serves as a ligand in the formation of metal complexes, which are studied for their fluorescence properties and potential biological activities.

Medicine: The compound is investigated for its potential therapeutic effects and as a building block in the synthesis of pharmaceutical agents.

Industry: It is used in the production of adhesives, coatings, and other materials that require specific chemical properties.

Mechanism of Action

The mechanism of action of (E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE involves its interaction with molecular targets and pathways within biological systems. The compound can bind to specific receptors or enzymes, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

N-[3-(Dimethylamino)propyl]methacrylamide: This compound shares a similar structure and is used in the synthesis of polymers and copolymers.

N-[3-(Dimethylamino)propyl]-4-nitrobenzamide: Another related compound with applications in various chemical processes.

N-[3-(Dimethylamino)propyl]-2-phenoxyacetamide hydrochloride: Used in similar industrial and research applications.

Uniqueness

(E)-N-[3-(DIMETHYLAMINO)PROPYL]-2-METHYL-3-PHENYL-2-PROPENAMIDE is unique due to its specific combination of functional groups, which impart distinct chemical and physical properties. This uniqueness makes it valuable in applications where precise chemical behavior is required, such as in the synthesis of specialized polymers and in biological research .